Cas no 33564-64-6 (3-Bromo-2,4,5-trifluorobenzoic acid)
33564-64-6 structure
Product Name:3-Bromo-2,4,5-trifluorobenzoic acid
CAS No:33564-64-6
MF:C7HBrF4O2
MW:272.979255437851
CID:89024
PubChem ID:298204
Update Time:2025-04-18
3-Bromo-2,4,5-trifluorobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-2,4,5-trifluorobenzoic acid
- 2,4,5-TRIFLUORO-3-BROMOBENZOIC ACID
- 3-bromo-2,4,5,6-tetrafluorobenzoic acid
- 3-Brom-2,4,5,6-tetrafluor-benzoesaeure
- 3-Bromo-2,4,5-Trifluorobenzoic
- FT-0601833
- DTXSID80305282
- A20202
- 33564-64-6
- NSC170094
- NSC-170094
- 2,4,5-TRIFLUORO-3-BROMOBENZOIC ACID AND THE DERIVATIVES,98+%(HPLC)
- Benzoic acid, 3-bromo-2,4,5,6-tetrafluoro-
-
- Inchi: 1S/C7HBrF4O2/c8-2-3(9)1(7(13)14)4(10)6(12)5(2)11/h(H,13,14)
- InChI Key: VHISMEDHBFHJET-UHFFFAOYSA-N
- SMILES: BrC1=C(C(=C(C(C(=O)O)=C1F)F)F)F
- BRN: 7584381
Computed Properties
- Exact Mass: 271.91000
- Monoisotopic Mass: 271.91
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.5
- Topological Polar Surface Area: 37.3A^2
Experimental Properties
- Density: 1.949
- Melting Point: 122-123°C
- Boiling Point: 285.9 °C at 760 mmHg
- Flash Point: 126.7 °C
- Refractive Index: 1.537
- PSA: 37.30000
- LogP: 2.70370
3-Bromo-2,4,5-trifluorobenzoic acid Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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